Cas no 1392196-71-2 ((3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane)

• Product Name: (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane
• CAS No: 1392196-71-2
• MF: C₁₂H₁₈BrClOSi
• MW: 321.713222980499
• CID: 6807741
• PubChem ID: 89766521
• Update Time: 2025-11-05

(3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane
• 1392196-71-2
• G62183
• DB-160674
• EN300-22036590
• SCHEMBL15209768

• Inchi： 1S/C12H18BrClOSi/c1-12(2,3)16(4,5)15-11-7-9(13)6-10(14)8-11/h6-8H,1-5H3
• InChI Key： IHLPBUBPCQUBHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)O[Si](C)(C)C(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.99988Da
• Monoisotopic Mass: 319.99988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane

Comprehensive Overview of (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane (CAS No. 1392196-71-2)

(3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane (CAS No. 1392196-71-2) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as a silyl ether derivative, is widely utilized in organic synthesis, pharmaceutical intermediates, and advanced material science. Its molecular structure, featuring both bromo and chloro substituents, makes it a valuable building block for constructing complex molecules. Researchers and industries are increasingly interested in this compound for its potential in green chemistry and sustainable synthesis.

The growing demand for high-purity intermediates in drug discovery has positioned (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane as a critical reagent. Its tert-butyldimethylsilyl (TBS) protecting group is particularly noteworthy, as it offers excellent stability under various reaction conditions. This attribute is highly sought after in peptide synthesis and catalysis, where selective protection and deprotection strategies are essential. Moreover, the compound's halogenated phenoxy moiety provides opportunities for further functionalization, making it a versatile tool for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In the context of material science, CAS No. 1392196-71-2 has shown promise in the development of silicon-based polymers and hybrid materials. Its ability to act as a surface modifier or linker molecule has been explored in nanotechnology and coatings. Recent studies highlight its role in enhancing the thermal stability and mechanical properties of composite materials, aligning with the global push for high-performance materials in aerospace and electronics.

From an environmental perspective, the compound's potential applications in renewable energy and carbon capture technologies are under investigation. Its halogenated aromatic structure could be leveraged in designing molecular sensors or adsorbents for environmental monitoring. As industries strive to meet ESG (Environmental, Social, and Governance) standards, the sustainable use of such compounds is a hot topic among researchers and policymakers alike.

The synthesis and handling of (3-bromo-5-chlorophenoxy)(tert-butyl)dimethylsilane require adherence to strict laboratory safety protocols. While it is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended. The compound's stability under inert atmospheres and compatibility with common organic solvents further enhance its practicality in industrial settings.

In summary, CAS No. 1392196-71-2 represents a fascinating intersection of chemistry, materials science, and sustainability. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a compound of enduring relevance. As research continues to uncover new possibilities, this silyl ether derivative is poised to play a pivotal role in shaping the future of green chemistry and innovative material design.